2-{[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]sulfanyl}-N'-[(E)-(2,4-dimethoxyphenyl)methylidene]acetohydrazide
CAS No.:
Cat. No.: VC20165168
Molecular Formula: C25H23ClN4O3S
Molecular Weight: 495.0 g/mol
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Specification
| Molecular Formula | C25H23ClN4O3S |
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| Molecular Weight | 495.0 g/mol |
| IUPAC Name | 2-[1-[(2-chlorophenyl)methyl]benzimidazol-2-yl]sulfanyl-N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]acetamide |
| Standard InChI | InChI=1S/C25H23ClN4O3S/c1-32-19-12-11-17(23(13-19)33-2)14-27-29-24(31)16-34-25-28-21-9-5-6-10-22(21)30(25)15-18-7-3-4-8-20(18)26/h3-14H,15-16H2,1-2H3,(H,29,31)/b27-14+ |
| Standard InChI Key | XJXUJJGKKUUETP-MZJWZYIUSA-N |
| Isomeric SMILES | COC1=CC(=C(C=C1)/C=N/NC(=O)CSC2=NC3=CC=CC=C3N2CC4=CC=CC=C4Cl)OC |
| Canonical SMILES | COC1=CC(=C(C=C1)C=NNC(=O)CSC2=NC3=CC=CC=C3N2CC4=CC=CC=C4Cl)OC |
Introduction
Structural and Molecular Characteristics
Chemical Architecture
The molecule consists of three primary components:
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Benzimidazole core: A bicyclic structure with a benzene ring fused to an imidazole ring. The 1-position of the benzimidazole is substituted with a 2-chlorobenzyl group, introducing steric bulk and electron-withdrawing effects .
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Sulfanyl-acetohydrazide bridge: A thioether (-S-) linkage connects the benzimidazole to an acetohydrazide moiety, which serves as a flexible spacer .
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Schiff base substituent: The hydrazide forms an (E)-configured imine (Schiff base) with a 2,4-dimethoxyphenyl group, contributing planar aromaticity and hydrogen-bonding capacity .
Table 1: Molecular Descriptors
| Property | Value | Source |
|---|---|---|
| Molecular formula | C₂₅H₂₃ClN₄O₄S | |
| Molecular weight | 522.99 g/mol (calculated) | |
| IUPAC name | As per title | |
| SMILES | CN(CC1=CC=CC=C1Cl)C2=NC3=CC=CC=C3S2)SCC(=O)NN=CC4=C(C(=CC=C4)OC)OC |
Synthesis and Optimization
Green Chemistry Approaches
Physicochemical Properties
Solubility and Stability
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Solubility: Predicted to be sparingly soluble in water (<0.1 mg/mL at 25°C) due to hydrophobic aromatic groups. Miscible with DMSO and DMF, as indicated for structurally similar compounds .
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Stability: The Schiff base is susceptible to hydrolysis under strongly acidic or basic conditions, reverting to the aldehyde and hydrazide components .
Spectroscopic Profiles
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IR spectroscopy: Expected peaks include ν(N-H) at ~3200 cm⁻¹ (hydrazide), ν(C=N) at ~1600 cm⁻¹ (Schiff base), and ν(C-S) at ~650 cm⁻¹ .
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NMR: ¹H NMR would show distinct signals for the 2-chlorobenzyl protons (δ 4.8–5.2 ppm), methoxy groups (δ 3.8–3.9 ppm), and aromatic protons split across three substituent rings .
| Hazard Class | Category | Precautionary Measures |
|---|---|---|
| Skin irritation | Category 2 | Use gloves; avoid direct contact |
| Eye irritation | Category 2 | Wear safety goggles |
| Respiratory irritation | Category 3 | Use in ventilated areas |
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